2-methyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 2-methyl-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]benzamide
• InChI: InChI=1S/C17H21N3O2/c1-13-6-2-3-8-16(13)17(21)19-14-10-18-20(11-14)12-15-7-4-5-9-22-15/h2-3,6,8,10-11,15H,4-5,7,9,12H2,1H3,(H,19,21)
• InChI Key: DKCQQUIFTWXXMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

2-methyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide is a chemical compound that has shown promising results in scientific research. It belongs to the class of pyrazole compounds and has been studied for its potential therapeutic applications in various fields.

Scientific Research Applications

Molecular Interactions and Supramolecular Assembly

The compound of interest, similar in structure to certain pyrazole derivatives, plays a significant role in the study of molecular interactions and supramolecular assembly. For example, the study of benzamide derivatives and their interactions with heterocycles like pyrazoles has provided insights into hydrogen bonding and weak intermolecular forces, crucial in the assembly of molecules into complex structures (Wang et al., 2014).

Synthesis and Characterization

Pyrazole derivatives, including those structurally similar to the compound , have been extensively studied for their synthetic routes and characterization. This includes the synthesis of benzamide derivatives through reactions like 1,3-dipolar cycloaddition, providing valuable insights into novel synthetic methods (Liu et al., 2014).

Structural Analysis and Crystallography

The structural analysis of compounds related to 2-methyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide, particularly in the context of crystallography, is another key research area. Studies have focused on understanding the crystal structures, conformation, and molecular interactions of such compounds, contributing significantly to the field of crystal engineering (Kumara et al., 2018).

Interaction Studies with Carbonyl Compounds

Research has also been conducted on the interaction of benzothiazolone hydrazone derivatives with carbonyl compounds. This research is pivotal in identifying the characteristics of various aldehydes, ketones, and related compounds, which is essential in various fields of chemistry (Paz et al., 1965).

Theoretical Studies and DFT Calculations

Theoretical studies, including density functional theory (DFT) calculations, play a crucial role in understanding the electronic structure and properties of pyrazole derivatives. These studies provide insights into the molecular geometry, electronic structures, and potential applications of such compounds (Saeed et al., 2020).